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Compound of Interest

endo-BCN-PEG4-Val-Cit-PAB-
MMAE

cat. No.: B15623132

Compound Name:

Reaction Mechanisms: A Visual Overview

The selectivity and conditions of a bioconjugation reaction are dictated by its underlying
chemical mechanism. The four methods compared here operate on distinct principles. SPAAC
and IEDDA are bioorthogonal "click" reactions, meaning they are highly specific and proceed
efficiently in complex biological media without interfering with native biochemical processes.[1]
In contrast, maleimide chemistry targets naturally occurring or engineered thiol groups.
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Start: Define Project Needs

Is exceptional speed (>1000 M~1s-1)
critical (e.g., low concentration, in vivo)?

‘es 0

Is stability in reducing environments
(high GSH) a primary concern?

Use TCO-Tetrazine (IEDDA)

Is moderate-to-high speed with
aliphatic azides preferred?

Use endo-BCN (SPAAC)

Do you need to target specific
Cysteine residues?

Use DBCO (SPAAC)

Use Thiol-Maleimide Chemistry No/Other

Proceed to Protocol Optimization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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